Cas no 1803607-62-6 (2-Methyl-3-(trifluoromethyl)pyrrolidine hydrochloride)

• Product Name: 2-Methyl-3-(trifluoromethyl)pyrrolidine hydrochloride
• CAS No: 1803607-62-6
• MF: C₆H₁₁ClF₃N
• MW: 189.606451272964
• CID: 5711995
• PubChem ID: 91647524
• Update Time: 2025-06-14

2-Methyl-3-(trifluoromethyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(trifluoromethyl)pyrrolidine hydrochloride
• SCHEMBL21199956
• LFJJABQTUFQGSY-UHFFFAOYSA-N
• 1803607-62-6
• 2-methyl-3-(trifluoromethyl)pyrrolidinehydrochloride
• AKOS026743438
• EN300-190473
• 2-methyl-3-(trifluoromethyl)pyrrolidine;hydrochloride
• 2-Methyl-3-(trifluoromethyl)pyrrolidine hydrochloride

• Inchi： 1S/C6H10F3N.ClH/c1-4-5(2-3-10-4)6(7,8)9;/h4-5,10H,2-3H2,1H3;1H
• InChI Key： LFJJABQTUFQGSY-UHFFFAOYSA-N
• SMILES： Cl.FC(C1CCNC1C)(F)F

Computed Properties

• Exact Mass: 189.0532115g/mol
• Monoisotopic Mass: 189.0532115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-Methyl-3-(trifluoromethyl)pyrrolidine hydrochloride

Comprehensive Overview of 2-Methyl-3-(trifluoromethyl)pyrrolidine hydrochloride (CAS No. 1803607-62-6)

The compound 2-Methyl-3-(trifluoromethyl)pyrrolidine hydrochloride (CAS No. 1803607-62-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and pyrrolidine backbone, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its fluorinated pyrrolidine moiety can enhance metabolic stability and bioavailability.

In recent years, the demand for fluorinated compounds like 2-Methyl-3-(trifluoromethyl)pyrrolidine hydrochloride has surged due to their role in developing next-generation therapeutics. The trifluoromethyl group is known to improve lipophilicity and binding affinity, making it a hotspot in medicinal chemistry. This compound is often explored in the context of central nervous system (CNS) drug development, where its ability to cross the blood-brain barrier is of particular interest. Additionally, its pyrrolidine scaffold is a common motif in many FDA-approved drugs, further underscoring its relevance.

From a synthetic perspective, 2-Methyl-3-(trifluoromethyl)pyrrolidine hydrochloride is synthesized through advanced organic chemistry techniques, including asymmetric hydrogenation and fluorination reactions. Its hydrochloride salt form ensures better solubility and stability, which is crucial for industrial-scale production. The compound's CAS No. 1803607-62-6 serves as a unique identifier, facilitating precise tracking in global chemical databases and regulatory submissions.

The versatility of 2-Methyl-3-(trifluoromethyl)pyrrolidine hydrochloride extends beyond pharmaceuticals. It is also investigated in agrochemical formulations, where fluorinated compounds are increasingly used to develop pesticides and herbicides with improved efficacy and environmental profiles. The trifluoromethyl group in this compound can enhance the bioactivity of agrochemicals, making it a key player in sustainable agriculture solutions.

As the scientific community continues to explore fluorinated building blocks, 2-Methyl-3-(trifluoromethyl)pyrrolidine hydrochloride stands out as a promising candidate. Its applications in peptide mimetics and small-molecule inhibitors are particularly noteworthy, with ongoing studies highlighting its potential in treating various diseases. The compound's unique physicochemical properties make it a valuable tool for researchers aiming to optimize drug-like properties in their candidates.

In conclusion, 2-Methyl-3-(trifluoromethyl)pyrrolidine hydrochloride (CAS No. 1803607-62-6) represents a critical asset in modern chemical research. Its multifaceted applications, from drug discovery to agrochemical innovation, underscore its importance in advancing science and technology. As interest in fluorinated compounds grows, this compound is poised to play an even more significant role in shaping the future of these industries.